Cas no 918411-46-8 (2S-7-Aza-bicyclo2.2.1heptane-2,7-dicarboxylic acid 7-tert-butyl ester)

2S-7-Aza-bicyclo2.2.1heptane-2,7-dicarboxylic acid 7-tert-butyl ester structure
918411-46-8 structure
Product Name:2S-7-Aza-bicyclo2.2.1heptane-2,7-dicarboxylic acid 7-tert-butyl ester
CAS No:918411-46-8
MF:C12H19NO4
MW:241.28356385231
MDL:MFCD14581084
CID:776629
PubChem ID:70700443
Update Time:2025-04-19

2S-7-Aza-bicyclo2.2.1heptane-2,7-dicarboxylic acid 7-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • (1S,2S,4R)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
    • (1R,3S,4S)-7-[(2-methylpropan-2-yl)oxycarbonyl]-7-azabicyclo[2.2.1]heptane-3-carboxylic acid
    • 2S-7-Aza-bicyclo[2.2.1]heptane-2,7-dicarboxylic acid 7-tert-butyl ester
    • 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(1,1-dimethylethyl) ester, (1S,2S,4R)-
    • (1S,2S,4R)-7-(TERT-BUTOXYCARBONYL)-7-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLICACID
    • EN300-705963
    • A21472
    • AKOS025400994
    • 918411-46-8
    • rac-(1S,2S,4R)-7-(t-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
    • (1S,2S,4R)-7-BOC-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
    • (1S,2S,4R)-7-[(2-methylpropan-2-yl)oxycarbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
    • F89212
    • Rac-(1s,2s,4r)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
    • 711082-67-6
    • AKOS016002916
    • (1S,2S,4R)-7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
    • MFCD12198741
    • RAC-(1R,2R,4S)-7-[(TERT-BUTOXY)CARBONYL]-7-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID
    • DTXSID70743275
    • CS-0079211
    • DB-361868
    • 2S-7-Aza-bicyclo2.2.1heptane-2,7-dicarboxylic acid 7-tert-butyl ester
    • MDL: MFCD14581084
    • Inchi: 1S/C12H19NO4/c1-12(2,3)17-11(16)13-7-4-5-9(13)8(6-7)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)/t7-,8+,9+/m1/s1
    • InChI Key: XRDRXGVDCVQVPV-VGMNWLOBSA-N
    • SMILES: O(C(C)(C)C)C(N1[C@@H]2CC[C@H]1[C@@H](C(=O)O)C2)=O

Computed Properties

  • Exact Mass: 241.13100
  • Monoisotopic Mass: 241.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.233
  • Boiling Point: 371.004°C at 760 mmHg
  • Flash Point: 178.177°C
  • Refractive Index: 1.527
  • PSA: 66.84000
  • LogP: 1.79690

2S-7-Aza-bicyclo2.2.1heptane-2,7-dicarboxylic acid 7-tert-butyl ester Pricemore >>

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2S-7-Aza-bicyclo2.2.1heptane-2,7-dicarboxylic acid 7-tert-butyl ester Production Method

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